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Compound of Interest

Compound Name: 2-Hydroxynicotinaldehyde

Cat. No.: B1277654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

purity of 2-Hydroxynicotinaldehyde (CAS No. 36404-89-4), a valuable building block in

medicinal chemistry and organic synthesis. This document outlines commercially available

sources, typical purity levels, and detailed analytical methodologies for quality assessment.

Furthermore, it includes a representative signaling pathway to illustrate the potential biological

relevance of related hydroxy-aldehyde compounds in drug discovery.

Commercial Availability
2-Hydroxynicotinaldehyde is available from several chemical suppliers. The purity and

quantity offered can vary, and it is recommended to contact suppliers directly for the most

current information. Below is a summary of known suppliers and their listed purities.
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Supplier CAS Number Purity
Catalog
Number
(Example)

Notes

Career Henan

Chemical Co.
36404-89-4 98% Not Specified

As listed on

ChemicalBook.

[1]

Dideu Industries

Group Limited
36404-89-4 99.00% Not Specified

As listed on

ChemicalBook.

ChemScene 36404-89-4 ≥97% CS-W003412 -

Sigma-Aldrich 36404-89-4 97% Not Specified
Product is

discontinued.

Physicochemical Properties
Property Value Source

Molecular Formula C₆H₅NO₂ ChemScene

Molecular Weight 123.11 g/mol ChemScene, Sigma-Aldrich

Appearance Beige solid / powder or crystals
ChemicalBook, Sigma-

Aldrich[2]

Melting Point 223-225 °C
ChemicalBook[1], Sigma-

Aldrich

Synonyms

2-Oxo-1,2-dihydropyridine-3-

carbaldehyde, 2-Hydroxy-

pyridine-3-carbaldehyde

ChemScene, Sigma-Aldrich

Storage
2-8°C, protect from light,

stored under nitrogen
ChemScene, Sigma-Aldrich

Experimental Protocols
Synthesis of 2-Hydroxynicotinaldehyde
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A common laboratory-scale synthesis involves the hydrolysis of 2-chloro-3-

pyridinecarboxaldehyde.[1]

Materials:

2-chloro-3-pyridinecarboxaldehyde

3 M aqueous hydrochloric acid

3% hydrogen peroxide solution

Solid potassium carbonate

Ethanol

Procedure:

Suspend 2-chloro-3-pyridinecarboxaldehyde (2.00 mmol, 0.283 g) in 2 mL of 3 M aqueous

hydrochloric acid in a microwave-safe sealed vial.[1]

Add four drops of a 3% hydrogen peroxide solution to the suspension.[1]

Heat the mixture in a microwave reactor at 100 °C for 2 hours.[1]

After the reaction is complete, cool the vial to room temperature to allow the product to begin

crystallizing.[1]

Neutralize the suspension by the careful addition of solid potassium carbonate until gas

evolution ceases.[1]

Isolate the precipitate by filtration.[1]

Recrystallize the crude product from a minimum volume of ethanol to yield pure 2-
hydroxynicotinaldehyde.[1]

Expected Yield: Approximately 77% (0.190 g).[1]

Characterization Data:
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¹H NMR (300 MHz, DMSO-d₆): δ 12.37 (br s, 1H), 10.05 (d, J = 0.7 Hz, 1H), 7.95 (dd, J =

7.1, 2.3 Hz, 1H), 7.80 (dd, J = 6.3, 2.3 Hz, 1H), 6.36 (t, J = 6.7 Hz, 1H).[1]

¹³C NMR (75 MHz, DMSO-d₆): δ 189.0, 162.0, 143.4, 142.6, 124.2, 105.3.[1]

Purity Analysis
The purity of 2-Hydroxynicotinaldehyde can be reliably determined using High-Performance

Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. The

following are general protocols that can be adapted for this purpose.

1. High-Performance Liquid Chromatography (HPLC)

This method is suitable for determining the purity by area normalization.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

Mobile Phase A: 0.1% Phosphoric Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: A suitable gradient, for example, 30% B to 80% B over 20 minutes.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: 230 nm (or a wavelength of maximum absorbance for 2-
Hydroxynicotinaldehyde).

Injection Volume: 10 µL.

Sample Preparation:
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Accurately weigh and dissolve approximately 25 mg of the 2-Hydroxynicotinaldehyde
sample in a suitable diluent (e.g., a mixture of Mobile Phase A and B) in a 50 mL volumetric

flask to achieve a concentration of 0.5 mg/mL.

Filter the solution through a 0.45 µm syringe filter before injection.

Data Analysis: The purity is calculated using the area normalization method, where the peak

area of 2-Hydroxynicotinaldehyde is expressed as a percentage of the total area of all

observed peaks.

2. Quantitative NMR (qNMR)

qNMR can be used for an accurate determination of purity against a certified internal standard.

Instrumentation and Reagents:

NMR Spectrometer: 400 MHz or higher.

Deuterated Solvent: DMSO-d₆.

Internal Standard: A high-purity standard with a known purity value (e.g., maleic anhydride or

dimethyl sulfone) that has a simple spectrum with peaks that do not overlap with the analyte.

Sample Preparation:

Accurately weigh ~15 mg of the 2-Hydroxynicotinaldehyde sample into an NMR tube.

Accurately weigh ~10 mg of the internal standard into the same tube.

Add ~0.7 mL of DMSO-d₆, ensuring complete dissolution.

NMR Acquisition Parameters:

Pulse Program: Standard 1D proton experiment with a sufficient relaxation delay (e.g., 5

times the longest T1).

Number of Scans: 16 or higher for a good signal-to-noise ratio.
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Data Analysis:

Apply phasing and baseline correction to the spectrum.

Integrate a well-resolved, non-exchangeable proton signal from the analyte (e.g., the

aldehyde proton) and a signal from the internal standard.

Calculate the purity using the following formula: Purity (%) = (I_analyte / I_std) * (N_std /

N_analyte) * (M_analyte / M_std) * (W_std / W_analyte) * P_std Where:

I = Integral Area

N = Number of Protons for the integrated signal

M = Molar Mass

W = Weight

P = Purity of the standard

Visualizations
Synthesis and Purification Workflow
The following diagram illustrates the workflow for the synthesis and purification of 2-
Hydroxynicotinaldehyde.

Synthesis and Purification Workflow for 2-Hydroxynicotinaldehyde
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Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 2-Hydroxynicotinaldehyde.

Representative Signaling Pathway: STAT3 Inhibition
While no specific signaling pathways for 2-Hydroxynicotinaldehyde have been prominently

documented in the reviewed literature, the structurally related compound 2'-

Hydroxycinnamaldehyde has been shown to inhibit the STAT3 signaling pathway, which is a

critical regulator of cell survival and proliferation.[3][4] This pathway is presented here as a

representative example of how a hydroxy-aldehyde functionalized aromatic compound can

exert biological effects.
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Representative Signaling Pathway: STAT3 Inhibition
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Caption: Inhibition of the STAT3 signaling pathway by 2'-Hydroxycinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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